Cas no 120925-50-0 (1-Octanol, 2-methyl-, (R)-)
1-Octanol, 2-methyl-, (R)- structure
Product Name:1-Octanol, 2-methyl-, (R)-
CAS No:120925-50-0
MF:C9H20O
MW:144.254503250122
CID:1211647
PubChem ID:10130025
Update Time:2025-04-20
1-Octanol, 2-methyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanol, 2-methyl-, (R)-
- (2R)-2-methyl-1-octanol
- IGVGCQGTEINVOH-SECBINFHSA-N
- UNII-33G823889O
- (-)-2-Methyl-1-octanol
- 2-Methyloctanol, (R)-
- 120925-50-0
- Q27256266
- 33G823889O
- (R)-2-methyloctanol
- (R)-2-Methyl-1-octanol
- SCHEMBL8417136
- 1-Octanol, 2-methyl-, (2R)-
-
- Inchi: 1S/C9H20O/c1-3-4-5-6-7-9(2)8-10/h9-10H,3-8H2,1-2H3
- InChI Key: IGVGCQGTEINVOH-UHFFFAOYSA-N
- SMILES: CCCCCCC(CO)C
Computed Properties
- Exact Mass: 144.151415257g/mol
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 61.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
1-Octanol, 2-methyl-, (R)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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